Cas no 681279-58-3 (2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide)

2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide is a synthetic organic compound featuring a unique indole-thioether-acetamide scaffold. Its structural complexity, incorporating a 2,5-dimethylbenzyl-substituted indole core linked to a 4-methoxyphenylacetamide moiety via a sulfanyl bridge, suggests potential utility in medicinal chemistry and pharmacological research. The compound’s design may confer selective binding properties, making it a candidate for investigating enzyme inhibition or receptor modulation. Its methoxy and dimethylphenyl substituents could enhance solubility and metabolic stability, while the thioether linkage may contribute to redox-modulating activity. This molecule is of interest for exploratory studies in drug discovery, particularly in targeting pathways involving indole-based signaling.
2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide structure
681279-58-3 structure
Product Name:2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide
CAS No:681279-58-3
MF:C26H26N2O2S
MW:430.561845302582
CID:5964178
PubChem ID:5020259
Update Time:2025-11-05

2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide
    • 2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)-N-(4-methoxyphenyl)acetamide
    • Acetamide, 2-[[1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl]thio]-N-(4-methoxyphenyl)-
    • AKOS024582565
    • F0545-0704
    • 2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide
    • Oprea1_004655
    • 2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanyl-N-(4-methoxyphenyl)acetamide
    • 681279-58-3
    • Inchi: 1S/C26H26N2O2S/c1-18-8-9-19(2)20(14-18)15-28-16-25(23-6-4-5-7-24(23)28)31-17-26(29)27-21-10-12-22(30-3)13-11-21/h4-14,16H,15,17H2,1-3H3,(H,27,29)
    • InChI Key: PWUZUGJZGQQIHU-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(OC)C=C1)(=O)CSC1C2=C(N(CC3=CC(C)=CC=C3C)C=1)C=CC=C2

Computed Properties

  • Exact Mass: 430.17149925g/mol
  • Monoisotopic Mass: 430.17149925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 580
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 68.6Ų

Experimental Properties

  • Density: 1.17±0.1 g/cm3(Predicted)
  • Boiling Point: 677.3±55.0 °C(Predicted)
  • pka: 13.10±0.70(Predicted)

2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide Pricemore >>

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2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide Related Literature

Additional information on 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide

Compound CAS No 681279-58-3: 2-({1-(2,5-Dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide

The compound with CAS No 681279-58-3, named 2-({1-(2,5-Dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound is characterized by its complex structure, which includes an indole ring system, a sulfanyl group, and a methoxy-substituted phenyl group. The indole moiety is a well-known structural motif in many bioactive compounds, often contributing to their pharmacological properties.

Recent studies have highlighted the importance of indole-based compounds in various therapeutic areas, including anticancer, anti-inflammatory, and neuroprotective applications. The sulfanyl group in this compound adds another layer of complexity, potentially enhancing its ability to interact with biological targets such as enzymes or receptors. The 4-methoxyphenyl group further modulates the compound's physicochemical properties, such as solubility and permeability, which are critical for drug delivery.

One of the most intriguing aspects of this compound is its potential as a sulfur-containing heterocyclic compound. Sulfur atoms are known to play a crucial role in many bioactive molecules due to their ability to form strong bonds and participate in hydrogen bonding. This makes the compound a promising candidate for further exploration in medicinal chemistry.

Moreover, the substituent pattern on the indole ring—specifically the presence of two methyl groups at the 2 and 5 positions—suggests that this compound may exhibit unique electronic and steric properties. These properties could influence its binding affinity to specific biological targets, making it a valuable tool for studying molecular interactions.

In terms of synthesis, this compound likely involves a multi-step process that combines advanced organic chemistry techniques such as Suzuki coupling or Stille coupling. The precise synthesis route would depend on the availability of starting materials and the desired stereochemistry of the product.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry) would be essential for confirming the structure of this compound. Additionally, X-ray crystallography could provide insights into its three-dimensional arrangement, which is vital for understanding its interactions with biological systems.

The potential applications of this compound are vast. For instance, its indole-based structure could make it a lead candidate for developing new anticancer agents. Indole derivatives have been shown to exhibit cytotoxic activity against various cancer cell lines by targeting key enzymes or signaling pathways involved in cell proliferation and apoptosis.

Furthermore, the presence of a sulfanyl group may enhance the compound's ability to act as an antioxidant or anti-inflammatory agent. Sulfur-containing compounds are known to scavenge free radicals and reduce oxidative stress, which are implicated in numerous diseases such as cardiovascular disorders and neurodegenerative conditions.

In terms of pharmacokinetics, the 4-methoxyphenyl group could influence the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Methoxy groups are often used in drug design to improve solubility and bioavailability while minimizing toxicity.

Recent advancements in computational chemistry have also opened new avenues for studying compounds like this one. Techniques such as molecular docking and QSAR (quantitative structure-activity relationship) modeling can provide valuable insights into how structural modifications affect biological activity.

In conclusion, CAS No 681279-58-3 represents a fascinating example of how complex molecular architectures can be designed to address pressing challenges in medicine and biology. With its unique combination of functional groups and structural features, this compound holds significant promise for future research and development efforts.

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